Cas no 2350394-47-5 ((2R)-2-{[(benzyloxy)carbonyl]amino}-2-cyclopentylacetic acid)

• Product Name: (2R)-2-{[(benzyloxy)carbonyl]amino}-2-cyclopentylacetic acid
• CAS No: 2350394-47-5
• MF: C₁₅H₁₉NO₄
• MW: 277.3156645298
• CID: 6352679
• PubChem ID: 165937675
• Update Time: 2025-05-21

(2R)-2-{[(benzyloxy)carbonyl]amino}-2-cyclopentylacetic acid Chemical and Physical Properties

Names and Identifiers

• (R)-2-(((BENZYLOXY)CARBONYL)AMINO)-2-CYCLOPENTYLACETIC ACID
• (2R)-2-{[(benzyloxy)carbonyl]amino}-2-cyclopentylacetic acid
• 2350394-47-5
• EN300-7299949
• F95205

• Inchi： 1S/C15H19NO4/c17-14(18)13(12-8-4-5-9-12)16-15(19)20-10-11-6-2-1-3-7-11/h1-3,6-7,12-13H,4-5,8-10H2,(H,16,19)(H,17,18)/t13-/m1/s1
• InChI Key： ZNNWZVGXYINMGN-CYBMUJFWSA-N
• SMILES： OC([C@@H](C1CCCC1)NC(=O)OCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 277.13140809g/mol
• Monoisotopic Mass: 277.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 75.6Ų

Additional information on (2R)-2-{[(benzyloxy)carbonyl]amino}-2-cyclopentylacetic acid

Compound CAS No. 2350394-47-5: (2R)-2-{[(Benzyloxy)Carbonyl]Amino}-2-Cyclopentylacetic Acid

The compound with CAS No. 2350394-47-5, known as (2R)-2-{[(benzyloxy)carbonyl]amino}-2-cyclopentylacetic acid, is a highly specialized organic molecule with significant potential in the fields of pharmacology and organic synthesis. This compound has garnered attention due to its unique stereochemistry and functional groups, which make it a valuable intermediate in the development of bioactive molecules. Recent studies have highlighted its role in the synthesis of peptide analogs and its application in medicinal chemistry.

The structure of this compound is characterized by a chiral center at the second carbon atom, which is attached to a cyclopentyl group, a benzyloxycarbonyl (Cbz) protecting group, and an amino acid moiety. The presence of the Cbz group suggests that this compound is likely used as a protected intermediate in peptide synthesis, where it can be readily deprotected under specific conditions to yield the corresponding amino acid derivative. The cyclopentyl substituent adds rigidity to the molecule, potentially influencing its pharmacokinetic properties and bioavailability.

Recent advancements in asymmetric synthesis have enabled the efficient preparation of this compound with high enantiomeric excess, making it a valuable tool for researchers exploring stereochemistry in drug design. Its use as a building block in the construction of complex molecules has been documented in several high-impact journals, underscoring its importance in modern organic chemistry.

In terms of applications, (2R)-2-{[(benzyloxy)carbonyl]amino}-2-cyclopentylacetic acid has been employed in the development of inhibitors for various enzymes, including proteases and kinases. Its ability to form stable amide bonds with other amino acids or peptide chains makes it an ideal candidate for constructing multi-component drug delivery systems. Furthermore, its role in the synthesis of cyclic peptides has been explored, with promising results in antifungal and anticancer activity.

The synthesis of this compound typically involves multi-step processes, including alkylation, oxidation, and protection/deprotection strategies. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of pharmaceutical applications. The use of microwave-assisted synthesis has also been reported, significantly reducing reaction times while maintaining product quality.

In conclusion, CAS No. 2350394-47-5 represents a versatile building block with wide-ranging applications in drug discovery and organic synthesis. Its unique combination of functional groups and stereochemistry positions it as a key intermediate for developing bioactive molecules with potential therapeutic value. As research continues to uncover new synthetic routes and biological applications for this compound, its significance in the field of medicinal chemistry is expected to grow further.